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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds is a critical component of laboratory safety and

operational excellence. This document provides essential guidance on the proper disposal

procedures for basketane, a highly strained polycyclic hydrocarbon, ensuring the safety of

personnel and compliance with regulatory standards.

Basketane (C₁₀H₁₂, IUPAC name: pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]decane) is a unique cage-like

molecule characterized by significant ring strain.[1] This inherent strain energy dictates its

reactivity and necessitates careful consideration for its disposal.[1] Improper handling can lead

to unintended reactions or decomposition.[1] Therefore, a structured and informed approach to

its disposal is paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with

appropriate Personal Protective Equipment (PPE), including safety goggles, lab coats, and

chemical-resistant gloves. All handling of basketane and its waste should be conducted within

a certified chemical fume hood to mitigate inhalation risks.
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Key Chemical Properties for Disposal Consideration
A thorough understanding of basketane's chemical properties is fundamental to its safe

disposal. The following table summarizes key data points:

Property Value Citation

Molecular Formula C₁₀H₁₂ [1][2][3][4]

Molar Mass 132.206 g·mol⁻¹ [3]

Appearance Crystalline solid [5]

Melting Point 58–61 °C [1][6]

Boiling Point ~185 °C (at 760 mmHg) [1][6]

Density 1.30 g/cm³ [1][6]

Strain Energy >100 kcal/mol [1]

Solubility Soluble in organic solvents [1]

Basketane's high strain energy makes it susceptible to rearrangements, often catalyzed by

transition metals, to form less strained isomers like twistane.[1][2][3] It can also undergo

hydrogenolysis in the presence of catalysts like palladium on carbon.[1][3]

Step-by-Step Disposal Procedures
Given its reactive nature, basketane is classified as hazardous waste. The primary disposal

protocol involves segregation, proper containment, and transfer to a certified hazardous waste

management facility. In-lab treatment is not recommended without a thorough, substance-

specific risk assessment and validation.

1. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container

for all basketane waste. The container must be made of a material compatible with organic

solids.
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Labeling: The container must be labeled "Hazardous Waste" with the full chemical name

"Basketane" and the molecular formula C₁₀H₁₂. Do not use abbreviations.[7]

Waste Form: Collect basketane waste in its solid form. If it is in solution, the solvent must

also be identified on the waste label.

Incompatibility: Do not mix basketane waste with other chemical waste streams, particularly

acids, bases, oxidizers, or metal catalysts, to prevent uncontrolled reactions.

2. Container Management:

Secure Sealing: Keep the waste container tightly sealed at all times, except when adding

waste.[8]

Storage Location: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area away from heat, sparks, and direct sunlight.[9]

3. Disposal Request and Pickup:

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup of the hazardous waste.[8]

Documentation: Complete all necessary waste disposal forms as required by your institution,

providing accurate information about the contents of the container.

Experimental Protocols
While in-laboratory treatment of basketane for disposal is not standard practice, understanding

its reactivity is key to safe handling. A relevant experimental protocol is its catalytic

rearrangement.

Experimental Protocol: Metal-Catalyzed Isomerization of Basketane

This protocol is for informational purposes to illustrate basketane's reactivity and is not a

disposal method.

Preparation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve a known quantity of basketane in a suitable solvent (e.g., methanol).
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Catalyst Addition: To the stirred solution, add a catalytic amount of a transition metal salt,

such as silver(I) perchlorate.

Reaction: Allow the reaction to proceed at a controlled temperature. The isomerization to

less strained isomers like snoutane is driven by the release of strain energy.[2]

Monitoring: Monitor the progress of the reaction using appropriate analytical techniques,

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance

(NMR) spectroscopy.

Workup: Once the reaction is complete, the catalyst would typically be removed by filtration,

and the product isolated. All waste generated during this process, including the final product

mixture, must be disposed of as hazardous waste following the procedures outlined above.

Visualizing the Disposal Workflow
To aid in understanding the decision-making process for basketane disposal, the following

logical workflow diagram is provided.
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Caption: Logical workflow for the proper disposal of basketane waste.
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This procedural guidance is intended to fortify safety protocols and ensure responsible

chemical handling. Always consult your institution's specific EHS guidelines, as they are the

final authority for waste disposal in your laboratory.[7] By adhering to these procedures, you

contribute to a safer research environment and the responsible management of chemical

substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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